Cas no 1807022-51-0 (4,5-Bis(trifluoromethyl)-2-ethylbenzoic acid)

• Product Name: 4,5-Bis(trifluoromethyl)-2-ethylbenzoic acid
• CAS No: 1807022-51-0
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• CID: 5009714
• Update Time: 2023-08-25

4,5-Bis(trifluoromethyl)-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-ethylbenzoic acid

• Inchi： 1S/C11H8F6O2/c1-2-5-3-7(10(12,13)14)8(11(15,16)17)4-6(5)9(18)19/h3-4H,2H2,1H3,(H,18,19)
• InChI Key： YDOSGWVKOSSGLR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC)=C(C(=O)O)C=C1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4
• Topological Polar Surface Area: 37.3